3,3-Bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile
3,3-Bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile
FLUCYBENE(cas 3289-22-3) is a potent non-competitive GABA antagonist in mammalian, molluscan and insects, a convulsant and a laboratory insecticide. Organofluorate compound, synthetic (IC50) for blocking the GABA-dependent [36Cl] uptake in rat brain synaptosomes: 50 nM; Inhibition of the GABA-dependent Cl- current at 61.0 nM;Experiments with [3H]-labelled GABA-competitive ligands (muscimol, GABA) showed no influence of Flucybene up to 10 μM.
Brand Name:
Vulcanchem
CAS No.:
3289-22-3
VCID:
VC0000083
InChI:
InChI=1S/C11H6F6N2/c12-10(13,14)9(11(15,16)17)7-2-1-6(3-7)8(9,4-18)5-19/h1-2,6-7H,3H2
SMILES:
C1C2C=CC1C(C2(C#N)C#N)(C(F)(F)F)C(F)(F)F
Molecular Formula:
C11H6F6N2
Molecular Weight:
280.17 g/mol
3,3-Bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile
CAS No.: 3289-22-3
ADC Toxins
VCID: VC0000083
Molecular Formula: C11H6F6N2
Molecular Weight: 280.17 g/mol
Purity: 95 % (NMR)
![3,3-Bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile - 3289-22-3](/images/no_structure.jpg)
| CAS No. | 3289-22-3 |
|---|---|
| Product Name | 3,3-Bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile |
| Molecular Formula | C11H6F6N2 |
| Molecular Weight | 280.17 g/mol |
| IUPAC Name | 3,3-bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile |
| Standard InChI | InChI=1S/C11H6F6N2/c12-10(13,14)9(11(15,16)17)7-2-1-6(3-7)8(9,4-18)5-19/h1-2,6-7H,3H2 |
| Standard InChIKey | SVUFHPXBRBWPIA-UHFFFAOYSA-N |
| SMILES | C1C2C=CC1C(C2(C#N)C#N)(C(F)(F)F)C(F)(F)F |
| Canonical SMILES | C1C2C=CC1C(C2(C#N)C#N)(C(F)(F)F)C(F)(F)F |
| Description | FLUCYBENE(cas 3289-22-3) is a potent non-competitive GABA antagonist in mammalian, molluscan and insects, a convulsant and a laboratory insecticide. Organofluorate compound, synthetic (IC50) for blocking the GABA-dependent [36Cl] uptake in rat brain synaptosomes: 50 nM; Inhibition of the GABA-dependent Cl- current at 61.0 nM;Experiments with [3H]-labelled GABA-competitive ligands (muscimol, GABA) showed no influence of Flucybene up to 10 μM. |
| Purity | 95 % (NMR) |
| Reference | - Middelton et al., J. Fluor. Chem.(1982) 20:397-418 - Fetisov et al., J. Fluor. Chem.(1991) 54:301 |
| PubChem Compound | 12930701 |
| Last Modified | Nov 11 2021 |
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